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Compound of Interest

Compound Name: NSC 689534

Cat. No.: B15606290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, chemical properties,

and biological activities of NSC 689534, a promising thiosemicarbazone with significant anti-

cancer potential.

Chemical Structure and Properties
NSC 689534 is chemically identified as 2-pyridinecarbaldehyde N,N-bis(2-

pyridinylmethyl)thiosemicarbazone.[1] It belongs to the heterocyclic thiosemicarbazone family

of compounds, which are known for their metal-chelating properties.[1]
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Property Value Source

Molecular Formula C19H19N7S Deduced from Structure

Molecular Weight 377.47 g/mol Calculated from Formula

IUPAC Name

2-pyridinecarbaldehyde N,N-

bis(2-

pyridinylmethyl)thiosemicarbaz

one

[1]

Canonical SMILES

C1=CC=NC(=C1)CN(CC2=CC

=CC=N2)N=C(S)NC=C3C=CC

=CN=3

Deduced from Structure

Solubility
Information not available in the

provided search results.

Stability
Information not available in the

provided search results.

Mechanism of Action and Biological Activity
The biological activity of NSC 689534 is profoundly influenced by its ability to chelate metal

ions, particularly copper and iron.[1]

Role of Metal Chelation
Copper Chelation: The anti-proliferative activity of NSC 689534 is significantly enhanced

(four- to five-fold) upon chelation with copper (Cu²⁺).[1] The maximal activity is observed at a

1:1 molar ratio of Cu²⁺ to NSC 689534.[1] The resulting NSC 689534/Cu²⁺ complex is a

potent inducer of oxidative stress.[1]

Iron Chelation: In contrast, the presence of iron (Fe²⁺/Fe³⁺) completely attenuates the anti-

cancer activity of NSC 689534.[1] However, once the NSC 689534/Cu²⁺ complex is formed,

its activity is retained even in the presence of additional iron or iron-containing biomolecules.

[1]
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Induction of Oxidative and Endoplasmic Reticulum (ER)
Stress
The primary mechanism of action of the NSC 689534/Cu²⁺ complex is the induction of reactive

oxygen species (ROS), leading to significant depletion of cellular glutathione and protein thiols.

[1] This surge in oxidative stress subsequently triggers endoplasmic reticulum (ER) stress and

the Unfolded Protein Response (UPR).[1] Microarray analysis of cells treated with the copper

complex revealed the activation of pathways related to oxidative and ER stress, autophagy,

and metal metabolism.[1] Further investigation has shown that cell death induced by NSC
689534/Cu²⁺ is dependent on ER stress but independent of autophagy.[1]

The following diagram illustrates the proposed signaling pathway for NSC 689534/Cu²⁺:

NSC 689534/Cu²⁺ ↑ Reactive Oxygen
Species (ROS)

↓ Glutathione

↓ Protein Thiols Oxidative Stress ER Stress / UPR Apoptotic Cell Death

Click to download full resolution via product page

Caption: Proposed signaling pathway of NSC 689534/Cu²⁺ leading to apoptosis.

In Vitro and In Vivo Activity
NSC 689534, particularly in its copper-chelated form, has demonstrated significant anti-cancer

activity in both laboratory and animal models.

In Vitro Cytotoxicity
NSC 689534 was initially evaluated for its cytotoxic effects against HL60 (monocytic leukemia)

and PC3 (prostate carcinoma) cell lines.[1] The compound exhibits activity in the low

micromolar range.[1]

Quantitative Cytotoxicity Data:
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Compound Cell Line IC50 (µM) Source

NSC 689534 HL60
Data not available in

search results

NSC 689534 PC3
Data not available in

search results

NSC 689534/Cu²⁺ HL60
Data not available in

search results

NSC 689534/Cu²⁺ PC3
Data not available in

search results

Note: Specific IC50 values were not available in the provided search results.

In Vivo Efficacy
The copper chelate of NSC 689534 has shown efficacy in an HL60 xenograft model, indicating

its potential for in vivo anti-tumor activity.[1]

Experimental Protocols
Detailed experimental protocols are crucial for the replication and further investigation of the

biological activities of NSC 689534.

Cell Viability Assay
A ¹⁴C-leucine viability assay was used to evaluate the cytotoxicity of NSC 689534 against HL60

and PC3 cell lines over a 3-day period.[1]

Methodology: Specific details of the ¹⁴C-leucine viability assay protocol were not available in

the provided search results.

Microarray Analysis
Microarray analysis was performed on cells treated with NSC 689534/Cu²⁺ to identify key

signaling pathways affected by the compound.[1]
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Methodology: Specific details of the microarray analysis protocol were not available in the

provided search results.

The following diagram outlines a general workflow for assessing the biological activity of NSC
689534:
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Caption: General experimental workflow for the evaluation of NSC 689534.
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Conclusion
NSC 689534 is a promising anti-cancer agent whose activity is significantly enhanced by

copper chelation. The resulting complex induces cell death through the generation of oxidative

and ER stress. Further preclinical investigation into the efficacy and safety of NSC
689534/Cu²⁺ is warranted to explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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